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Abstract

Sodium lauroyl lactylate (SLL) is an anionic surfactant widely utilized in the cosmetic, food,
and pharmaceutical industries for its emulsifying, moisturizing, and mild cleansing properties.
Aqueous solutions of SLL can exhibit complex viscoelastic behavior, a critical attribute for
product formulation, stability, and performance, particularly in applications requiring controlled
rheology such as topical drug delivery systems. This technical guide provides a comprehensive
overview of the principles governing the viscoelasticity of aqueous SLL solutions, outlines
detailed experimental protocols for their characterization, and presents a framework for
understanding the molecular mechanisms driving these properties. While specific quantitative
data for pure SLL solutions are not readily available in the public domain, this guide leverages
established principles of anionic surfactant rheology to provide a foundational understanding
for researchers and developers.

Introduction to the Viscoelasticity of Sodium
Lauroyl Lactylate

Sodium lauroyl lactylate is an amphiphilic molecule, meaning it possesses both a hydrophilic
(water-loving) head group and a hydrophobic (water-fearing) tail. In agueous solutions, above a
certain concentration known as the critical micelle concentration (CMC), SLL molecules self-

assemble into aggregates called micelles to minimize the unfavorable interaction between their
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hydrophobic tails and water. The structure and interaction of these micelles are the primary
determinants of the solution's viscoelastic properties.

The viscoelastic behavior of SLL solutions is significantly influenced by several factors:

» Concentration: At concentrations just above the CMC, SLL typically forms small, spherical
micelles, and the solution exhibits Newtonian behavior with low viscosity. As the
concentration increases, these spherical micelles can transition into larger, elongated, and
flexible worm-like micelles. The entanglement of these worm-like micelles creates a transient
network, imparting significant viscoelasticity to the solution, which then behaves as a non-
Newtonian fluid.

¢ lonic Strength: The addition of electrolytes, such as sodium chloride (NaCl), has a profound
effect on the viscoelasticity of anionic surfactant solutions like SLL. The salt ions shield the
electrostatic repulsion between the negatively charged head groups of the SLL molecules,
promoting the growth of micelles from spherical to worm-like structures. This leads to a
substantial increase in viscosity and elasticity up to a certain salt concentration, beyond
which the viscosity may decrease again (a phenomenon known as the "salt curve”).

o Temperature: Temperature can have a complex effect on the viscoelasticity of SLL solutions.
Generally, an increase in temperature can disrupt the micellar network, leading to a decrease
in viscosity. However, in some systems, a moderate increase in temperature can initially
promote the growth of worm-like micelles, resulting in an increase in viscosity before it
eventually decreases at higher temperatures.

e pH: The pH of the solution can influence the charge on the SLL head group and thus affect
micellar packing and morphology.

Quantitative Data Summary

A thorough review of publicly available scientific literature did not yield specific quantitative data
for the viscoelastic properties (e.g., storage modulus G', loss modulus G", and viscosity as a
function of shear rate, frequency, or concentration) of aqueous solutions containing solely
sodium lauroyl lactylate. The available data primarily focuses on mixed surfactant systems or
the interfacial properties of SLL.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b077798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For formulators and researchers, this indicates a need for empirical characterization of their
specific SLL-based systems. The experimental protocols outlined in the following section
provide a robust framework for obtaining such data.

Experimental Protocols

The following section details a generalized experimental protocol for characterizing the
viscoelastic properties of aqueous sodium lauroyl lactylate solutions. These methods are
based on standard practices for surfactant rheology.

Sample Preparation

e Stock Solution Preparation: Prepare a concentrated stock solution of sodium lauroyl
lactylate in deionized water (or a relevant buffer). Gentle heating and stirring may be
required to ensure complete dissolution.

» Dilution Series: Prepare a series of SLL solutions of varying concentrations by diluting the
stock solution.

» Additive Incorporation: For studying the effect of salts or other additives, prepare solutions
with a fixed SLL concentration and varying concentrations of the additive.

o Equilibration: Allow all solutions to equilibrate at the desired experimental temperature for a
sufficient period (e.g., 24 hours) to ensure homogeneity and thermal equilibrium.

Rheological Measurements

Instrumentation: A controlled-stress or controlled-strain rotational rheometer equipped with
appropriate geometry (e.g., cone-plate, parallel-plate, or Couette) is required. A Peltier
temperature control system is essential for precise temperature management.

3.2.1. Steady Shear Viscosity Measurement
e Objective: To determine the relationship between viscosity and shear rate.

e Procedure:
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o Load the sample onto the rheometer, ensuring proper filling and trimming to avoid
artifacts.

o Equilibrate the sample at the target temperature.

o Perform a shear rate sweep, typically from a low shear rate (e.g., 0.01 s1) to a high shear
rate (e.g., 1000 s™1).

o Record the viscosity at each shear rate.

» Data Analysis: Plot viscosity as a function of shear rate on a log-log scale to identify
Newtonian plateaus and shear-thinning behavior.

3.2.2. Oscillatory Shear (Dynamic) Measurement

» Objective: To determine the viscoelastic properties, specifically the storage modulus (G') and
the loss modulus (G"). G' represents the elastic (solid-like) component, while G" represents
the viscous (liquid-like) component.

e Procedure:

o Strain Sweep (Amplitude Sweep):

» Perform a strain sweep at a fixed frequency (e.g., 1 Hz) to identify the linear viscoelastic
region (LVER), where G' and G" are independent of the applied strain. This is crucial for
ensuring that subsequent frequency sweeps are conducted under non-destructive
conditions.

o Frequency Sweep:

» Select a strain amplitude within the LVER.

» Perform a frequency sweep, typically from a high frequency (e.g., 100 rad/s) to a low
frequency (e.g., 0.1 rad/s).

» Record G' and G" as a function of angular frequency.
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» Data Analysis: Plot G' and G" versus angular frequency on a log-log scale. The relative
magnitudes of G' and G" and their frequency dependence provide insights into the structure
and dynamics of the micellar network.

Visualizations

The following diagrams illustrate key concepts related to the viscoelastic properties of sodium
lauroyl lactylate solutions.
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Caption: Experimental workflow for characterizing the viscoelastic properties of SLL solutions.
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Caption: Relationship between micellar structure and viscoelastic properties in SLL solutions.

Conclusion

The viscoelastic properties of aqueous sodium lauroyl lactylate solutions are of significant
interest for the development of advanced formulations in the pharmaceutical, cosmetic, and
food industries. While specific quantitative rheological data for pure SLL solutions is sparse in
the existing literature, the principles governing the behavior of anionic surfactants provide a
strong foundation for understanding and predicting the performance of SLL-based systems.
The transition from spherical to entangled worm-like micelles, driven by factors such as
concentration and ionic strength, is the key mechanism behind the development of
viscoelasticity. For drug development professionals and researchers, the detailed experimental
protocols provided in this guide offer a practical approach to empirically determine the
rheological profiles of their specific formulations, enabling the rational design of products with
tailored textural and flow properties. Further research into the specific viscoelastic behavior of
SLL would be a valuable contribution to the field.

 To cite this document: BenchChem. [Viscoelastic Properties of Aqueous Sodium Lauroyl
Lactylate Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b077798#sodium-lauroyl-lactylate-viscoelastic-
properties-of-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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